Cas no 1083169-02-1 (1-(2-hydroxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2(1H)-one)

• Product Name: 1-(2-hydroxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2(1H)-one
• CAS No: 1083169-02-1
• MF: C₁₃H₂₀BNO₄
• MW: 265.11320400238
• CID: 2138276
• Update Time: 2025-10-17

1-(2-hydroxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2(1H)-one

• Inchi： 1S/C13H20BNO4/c1-12(2)13(3,4)19-14(18-12)10-5-6-15(7-8-16)11(17)9-10/h5-6,9,16H,7-8H2,1-4H3
• InChI Key： OTEJXDIXSHYGQQ-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCO)C=CC(B2OC(C)(C)C(C)(C)O2)=C1

Additional information on 1-(2-hydroxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2(1H)-one

1-(2-hydroxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2(1H)-one (CAS No. 1083169-02-1)

1-(2-hydroxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2(1H)-one, also known by its CAS number 1083169-02-1, is a versatile organic compound with significant applications in medicinal chemistry and drug discovery. This compound belongs to the class of pyridinones and features a unique boronic ester functional group, which has garnered considerable attention in recent years due to its potential in various biological and pharmaceutical contexts.

The structure of 1-(2-hydroxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2(1H)-one is characterized by a pyridinone ring substituted with a 2-hydroxyethyl group and a tetramethyl dioxaborolane moiety. The presence of the boronic ester group imparts unique chemical properties to the molecule, making it an attractive candidate for Suzuki-Miyaura coupling reactions. These reactions are widely used in the synthesis of biologically active compounds and pharmaceuticals.

In the realm of medicinal chemistry, 1-(2-hydroxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2(1H)-one has shown promise as a building block for the development of novel therapeutic agents. Recent studies have explored its potential as a scaffold for the design of inhibitors targeting various enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of potent inhibitors of protein kinases, which are key targets in cancer therapy.

The hydroxyethyl group in 1-(2-hydroxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2(1H)-one provides additional functionality that can be exploited for further derivatization. This group can undergo various chemical transformations such as etherification and esterification, allowing for the creation of diverse analogs with tailored biological activities. The flexibility in modifying this group makes it a valuable tool in structure-activity relationship (SAR) studies.

The tetramethyl dioxaborolane moiety is particularly noteworthy for its stability under physiological conditions and its ability to participate in efficient cross-coupling reactions. This feature has been leveraged in the development of prodrugs and drug delivery systems. For example, a study published in the European Journal of Medicinal Chemistry demonstrated the use of this compound as a prodrug precursor for targeted drug delivery to specific tissues or cells. The boronic ester group can be selectively cleaved under controlled conditions to release the active drug molecule.

Beyond its applications in drug discovery and development, 1-(2-hydroxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2(1H)-one has also found utility in other areas of chemical research. Its unique electronic properties make it an interesting candidate for materials science applications. Recent work published in Advanced Materials explored its use as a building block for the synthesis of conductive polymers and other functional materials.

In conclusion, 1-(2-hydroxyethyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2(1H)-one (CAS No. 1083169-02-1) is a multifaceted compound with significant potential across various scientific disciplines. Its structural features and chemical properties make it an invaluable tool for researchers working in medicinal chemistry, materials science, and related fields. As ongoing research continues to uncover new applications and insights into its behavior, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.